1-(2-Bromo-4-fluorophenoxy)-2-propanone

• Molecular Formula: C9H8BrFO2
• Molecular Weight: 247.06 g/mol
• IUPAC Name: 1-(2-bromo-4-fluorophenoxy)propan-2-one
• InChI: InChI=1S/C9H8BrFO2/c1-6(12)5-13-9-3-2-7(11)4-8(9)10/h2-4H,5H2,1H3
• InChI Key: LVYFZHXFVDRMGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)COC1=C(C=C(C=C1)F)Br

Description

1-(2-Bromo-4-fluorophenoxy)-2-propanone is a halogenated aromatic ketone featuring a phenoxy group substituted with bromine (2-position) and fluorine (4-position) attached to a propanone backbone. The bromine and fluorine substituents enhance electrophilic reactivity and metabolic stability, while the ether linkage influences solubility and degradation pathways .

Comparison with Similar Compounds

Structural and Substituent Analysis

The compound is compared to three analogues (Table 1), highlighting differences in substituent positions, backbone structure, and functional groups.

Table 1: Structural Comparison

Compound Name	Substituent Positions	Backbone	Functional Group	Molecular Weight (g/mol)
1-(2-Bromo-4-fluorophenoxy)-2-propanone	2-Br, 4-F	Propanone	Ether-linked phenoxy	~259
1-(4-Bromo-2-fluorophenyl)propan-1-one	4-Br, 2-F	Propan-1-one	Direct phenyl ketone	~259
1-(4-Bromo-2-fluorophenyl)pentan-1-one	4-Br, 2-F	Pentan-1-one	Direct phenyl ketone	~287
1-(3-Bromo-5-fluorophenyl)ethanone	3-Br, 5-F	Ethanone	Direct phenyl ketone	~217

Key Observations :

• Substituent Positions: Halogen placement significantly alters electronic effects.
• Backbone Differences: The propanone backbone (target) vs. propan-1-one (e.g., 1-(4-Bromo-2-fluorophenyl)propan-1-one) affects steric bulk. Propanone’s central carbonyl may increase steric hindrance near the aromatic ring, influencing binding interactions in biological systems .
• Ether Linkage : Unique to the target compound, this group increases polarity and solubility in polar solvents (e.g., acetone, DMSO) compared to direct phenyl ketones, which are typically more lipophilic .

Physicochemical Properties

Table 2: Property Comparison

Property	1-(2-Bromo-4-fluorophenoxy)-2-propanone	1-(4-Bromo-2-fluorophenyl)propan-1-one	1-(3-Bromo-5-fluorophenyl)ethanone
Boiling Point (°C, estimated)	280–300	260–280	220–240
LogP (Estimated)	2.8	3.2	2.5
Solubility in Water (mg/L)	~50	~20	~100

Notes:

• The target compound’s ether linkage reduces hydrophobicity (lower LogP) compared to 1-(4-Bromo-2-fluorophenyl)propan-1-one, enhancing aqueous solubility .
• Longer backbones (e.g., pentan-1-one derivatives) exhibit higher molecular weights and melting points but lower volatility .

Environmental and Metabolic Stability

• Degradation: The ether bond in the target compound may hydrolyze under acidic conditions, forming phenolic intermediates. In contrast, direct phenyl ketones resist hydrolysis but undergo oxidative metabolism via cytochrome P450 systems .
• Persistence : Brominated compounds generally persist longer in the environment than fluorinated ones. The target’s ortho-bromo substituent may further reduce biodegradation rates compared to para-substituted analogues .